Cas no 2228399-39-9 (2-azido-2-5-(methoxymethyl)furan-2-ylethan-1-ol)

• Product Name: 2-azido-2-5-(methoxymethyl)furan-2-ylethan-1-ol
• CAS No: 2228399-39-9
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 6000152
• PubChem ID: 165761383
• Update Time: 2025-10-29

2-azido-2-5-(methoxymethyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-5-(methoxymethyl)furan-2-ylethan-1-ol
• 2-azido-2-[5-(methoxymethyl)furan-2-yl]ethan-1-ol
• EN300-1748339
• 2228399-39-9

• Inchi： 1S/C8H11N3O3/c1-13-5-6-2-3-8(14-6)7(4-12)10-11-9/h2-3,7,12H,4-5H2,1H3
• InChI Key： UXVLFRSUBBNKHK-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57Ų

Additional information on 2-azido-2-5-(methoxymethyl)furan-2-ylethan-1-ol

Introduction to 2-Azido-2-(5-(Methoxymethyl)furan-2-yl)ethan-1-ol (CAS No. 2228399-39-9)

The compound 2-Azido-2-(5-(Methoxymethyl)furan-2-yl)ethan-1-ol, identified by the CAS number 2228399-39-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an azide group (-N3), a furan ring substituted with a methoxymethyl group, and a hydroxyl group (-OH) attached to an ethane backbone. The combination of these functional groups makes this compound versatile for applications in organic synthesis, drug discovery, and advanced materials development.

Recent advancements in synthetic chemistry have highlighted the importance of azide-containing compounds like 2-Azido-2-(5-(Methoxymethyl)furan-2-yl)ethan-1-ol in click chemistry reactions. These reactions are known for their efficiency and selectivity, making them invaluable in the construction of complex molecular architectures. The furan ring, a five-membered aromatic heterocycle, adds stability and reactivity to the molecule, while the methoxymethyl substituent introduces additional functionality for further chemical modifications.

One of the most notable features of this compound is its ability to participate in cycloaddition reactions, particularly the Huisgen cycloaddition between azides and alkynes. This reaction has been extensively utilized in the synthesis of biologically active molecules and advanced materials such as polymers and nanoparticles. The presence of the hydroxyl group in 2-Azido-2-(5-(Methoxymethyl)furan-2-yl)ethan-1-ol further enhances its versatility by allowing for additional functionalization through esterification or etherification reactions.

Recent studies have also explored the use of this compound in drug delivery systems. The azide group can be exploited for bioorthogonal reactions, enabling precise targeting and controlled release of therapeutic agents. Additionally, the furan ring's inherent stability makes it suitable for applications in photovoltaic materials and sensors due to its electronic properties.

In terms of synthesis, 2-Azido-2-(5-(Methoxymethyl)furan-2-yl)ethan-1-ol can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is accessible for both academic and industrial applications.

The structural integrity of this compound is further supported by its ability to form stable covalent bonds with other functional groups. This property has been leveraged in the development of novel materials with tailored mechanical and thermal properties. For instance, polymer networks incorporating this compound have shown enhanced durability under harsh environmental conditions.

Moreover, computational studies have provided insights into the electronic structure and reactivity of 2-Azido-2-(5-(Methoxymethyl)furan